Cas no 1352494-47-3 (6-Allyloxy-5-chloro-benzofuran-2-carboxylic acid)

• Product Name: 6-Allyloxy-5-chloro-benzofuran-2-carboxylic acid
• CAS No: 1352494-47-3
• MF: C₁₂H₉ClO₄
• MW: 252.650462865829
• CID: 5208203
• Update Time: 2025-06-16

6-Allyloxy-5-chloro-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Allyloxy-5-chloro-benzofuran-2-carboxylic acid

• Inchi： 1S/C12H9ClO4/c1-2-3-16-10-6-9-7(4-8(10)13)5-11(17-9)12(14)15/h2,4-6H,1,3H2,(H,14,15)
• InChI Key： FOQOINKTNKMNLY-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC=C)=C(Cl)C=C2C=C1C(O)=O

Computed Properties

• Exact Mass: 252.019
• Monoisotopic Mass: 252.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7A^2

Additional information on 6-Allyloxy-5-chloro-benzofuran-2-carboxylic acid

Professional Introduction to 6-Allyloxy-5-chloro-benzofuran-2-carboxylic acid (CAS No. 1352494-47-3)

6-Allyloxy-5-chloro-benzofuran-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1352494-47-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzofuran derivative features a unique structural configuration, combining an allyl group, a chloro substituent, and a carboxylic acid moiety, which collectively contribute to its diverse chemical properties and potential biological activities.

The benzofuran scaffold is a prominent motif in natural products and pharmaceuticals, known for its role in modulating various biological pathways. The presence of the allyloxy group at the 6-position introduces reactivity that can be exploited in synthetic chemistry, enabling further derivatization and functionalization. Meanwhile, the 5-chloro substituent enhances the electrophilicity of the aromatic ring, making it susceptible to nucleophilic aromatic substitution reactions, which is a common strategy in drug discovery.

6-Allyloxy-5-chloro-benzofuran-2-carboxylic acid has been studied for its potential pharmacological effects, particularly in the context of anti-inflammatory and anticancer applications. Recent research has highlighted its role as a precursor in the synthesis of bioactive molecules that interact with target proteins and enzymes. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in cancer progression.

The compound’s structural features also make it a valuable intermediate in the development of novel therapeutic agents. The carboxylic acid functionality allows for further derivatization into esters or amides, expanding its utility in drug design. Additionally, the combination of the allyl group and chloro substituent provides handles for selective modifications, enabling chemists to fine-tune physicochemical properties such as solubility and metabolic stability.

In the realm of synthetic methodologies, 6-Allyloxy-5-chloro-benzofuran-2-carboxylic acid has been employed in cross-coupling reactions, including Suzuki-Miyaura and Heck couplings, to construct more complex molecular architectures. These reactions are pivotal in medicinal chemistry for generating libraries of compounds with diverse biological profiles. The compound’s compatibility with palladium-catalyzed transformations underscores its versatility as a building block in late-stage functionalization strategies.

Advances in computational chemistry have further illuminated the potential of 6-Allyloxy-5-chloro-benzofuran-2-carboxylic acid as a lead compound. Molecular modeling studies have predicted its binding interactions with biological targets, providing insights into its mechanism of action. These predictions are complemented by experimental validations, where X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been used to elucidate its structure-activity relationships.

The compound’s relevance extends beyond academic research into industrial applications. Pharmaceutical companies have explored its derivatives as candidates for preclinical development due to their promising pharmacokinetic profiles. The ability to modify its core structure while retaining key pharmacophoric elements makes it an attractive candidate for optimization into lead compounds with improved efficacy and safety.

6-Allyloxy-5-chloro-benzofuran-2-carboxylic acid also finds utility in agrochemical research, where benzofuran derivatives are known to exhibit herbicidal and pesticidal properties. By leveraging its structural diversity, researchers aim to develop environmentally sustainable alternatives to conventional agrochemicals. This dual application underscores the compound’s broad industrial relevance.

The synthesis of 6-Allyloxy-5-chloro-benzofuran-2-carboxylic acid itself presents interesting challenges that have driven innovation in synthetic organic chemistry. Multi-step routes involving cyclization reactions and regioselective functionalization highlight the complexity involved in producing this compound with high yield and purity. Recent developments in catalytic systems have improved these synthetic protocols, making it more accessible for large-scale applications.

In conclusion,6-Allyloxy-5-chloro-benzofuran-2-carboxylic acid (CAS No. 1352494-47-3) is a multifaceted compound with significant potential across multiple domains of chemical research and drug development. Its unique structural features enable diverse applications, from academic investigations to industrial-scale synthesis of bioactive molecules. As research continues to uncover new therapeutic possibilities and synthetic methodologies, this benzofuran derivative is poised to remain a cornerstone in pharmaceutical innovation.